Cas no 1150114-46-7 (4-(tert-Butyldimethylsilyloxy)-3,5-dichlorophenylboronic Acid)

• Product Name: 4-(tert-Butyldimethylsilyloxy)-3,5-dichlorophenylboronic Acid
• CAS No: 1150114-46-7
• MF: C₁₂H₁₉BCl₂O₃Si
• MW: 321.079962968826
• MDL: MFCD12025965
• CID: 841594
• PubChem ID: 46739359
• Update Time: 2025-10-28

4-(tert-Butyldimethylsilyloxy)-3,5-dichlorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-((tert-Butyldimethylsilyl)oxy)-3,5-dichlorophenyl)boronic acid
• 4-(tert-Butyldimethylsilyloxy)-3,5-dichlorophenylboronic acid
• [4-[tert-butyl(dimethyl)silyl]oxy-3,5-dichlorophenyl]boronic acid
• AKOS015837880
• AWB11446
• CS-0175368
• J-003168
• SCHEMBL15332756
• (4-((tert-Butyldimethylsilyl)oxy)-3,5-dichlorophenyl)boronicacid
• Boronic acid, B-[3,5-dichloro-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-
• MFCD12025965
• 4-tert-Butyldimethylsilyloxy-3,5-dichlorophenylboronic acid
• (4-{[tert-Butyl(dimethyl)silyl]oxy}-3,5-dichlorophenyl)boronic acid
• 1150114-46-7
• DTXSID20674969
• BS-19344
• 4-(tert-Butyldimethylsilyloxy)-3,5-dichlorophenylboronic Acid

• MDL： MFCD12025965
• Inchi： 1S/C12H19BCl2O3Si/c1-12(2,3)19(4,5)18-11-9(14)6-8(13(16)17)7-10(11)15/h6-7,16-17H,1-5H3
• InChI Key： WNDFXSADTRWDGK-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1O[Si](C)(C)C(C)(C)C)Cl

Computed Properties

• Exact Mass: 320.05700
• Monoisotopic Mass: 320.0573566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 3.05720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(tert-Butyldimethylsilyloxy)-3,5-dichlorophenylboronic Acid

4-(tert-Butyldimethylsilyloxy)-3,5-dichlorophenylboronic Acid: A Comprehensive Overview

4-(tert-Butyldimethylsilyloxy)-3,5-dichlorophenylboronic Acid (CAS No. 1150114-46-7) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a boronic acid group with a silyl ether moiety and two chlorine substituents. The presence of these functional groups makes it a versatile building block for various chemical transformations, particularly in the realm of cross-coupling reactions.

The tert-butyl dimethyl silyl (TBDMS) group, which is attached to the oxygen atom in the molecule, plays a crucial role in stabilizing the compound and enhancing its reactivity. This protecting group is widely used in organic chemistry due to its ability to shield hydroxyl groups from unwanted side reactions while maintaining their reactivity under specific conditions. The chlorine atoms at the 3 and 5 positions of the phenyl ring further contribute to the compound's versatility, as they can participate in various substitution reactions or serve as directing groups for further functionalization.

Recent studies have highlighted the potential of 4-(tert-butyl dimethyl silyl oxy)-3,5-dichlorophenylboronic acid in the synthesis of advanced materials. For instance, researchers have explored its use in the preparation of highly efficient catalysts for olefin polymerization. The boronic acid group in the molecule facilitates its incorporation into metal complexes, which are essential components of modern catalytic systems. Additionally, this compound has been employed as a precursor for the synthesis of biocompatible polymers, demonstrating its potential in biomedical applications.

In terms of synthetic applications, 4-(tert-butyl dimethyl silyl oxy)-3,5-dichlorophenylboronic acid has been utilized in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic synthesis. The reaction involves the coupling of boronic acids with aryl halides or alkenes in the presence of palladium catalysts. This compound's ability to undergo such transformations efficiently underscores its importance as a key intermediate in drug discovery and materials science.

Furthermore, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound. Researchers have developed catalytic protocols that minimize waste and reduce energy consumption during its production. These efforts align with global initiatives to promote environmentally friendly chemical processes while maintaining high yields and product quality.

The structural features of 4-(tert-butyl dimethyl silyl oxy)-3,5-dichlorophenylboronic acid also make it an attractive candidate for use in optoelectronic materials. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of light-emitting diodes (LEDs) and photovoltaic devices. These applications highlight the compound's potential to contribute to cutting-edge technologies that are shaping our modern world.

In conclusion, 4-(tert-butyl dimethyl silyl oxy)-3,5-dichlorophenylboronic acid (CAS No. 1150114-46-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working on complex chemical transformations and material innovations. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing both academic and industrial endeavors.